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Compound of Interest

Compound Name: Solvent Black 46

Cat. No.: B12343797

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Black 46, identified by CAS number 65294-17-9, is a solvent-soluble black dye
belonging to the azo class of compounds.[1][2] It is widely used as a colorant in various
industrial applications, including printing inks, plastics, and coatings.[3] While some commercial
suppliers categorize Solvent Black 46 as a "fluorescent dye," a thorough review of the
scientific literature and technical data reveals a lack of empirical evidence to support this
classification. This guide provides a comprehensive technical overview of the known properties
of Solvent Black 46, with a specific focus on evaluating its potential fluorescence.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Solvent Black 46 is presented in
Table 1. This data is compiled from various technical data sheets and chemical databases.
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Property Value References
Chemical Name C.l. Solvent Black 46 [1]

CAS Number 65294-17-9 [2]

Molecular Formula C43H46N603S [11[2]
Molecular Weight 726.93 g/mol [1][2]
Appearance Black Powder [4]

Chemical Class Azo Dye [1]

Maximum Absorption (Amax) 588 nm [3]

Solubility Soluble in organic solvents [5]

Table 1. Chemical and Physical Properties of Solvent Black 46. This table summarizes the
fundamental chemical and physical characteristics of Solvent Black 46.

Spectroscopic Analysis: Evaluating Fluorescence

Fluorescence is the emission of light by a substance that has absorbed light or other
electromagnetic radiation. A key characteristic of a fluorescent dye is its emission spectrum,
which is the range of wavelengths it emits after excitation. Critically, for a compound to be
considered fluorescent, it must exhibit a measurable fluorescence quantum yield, which is the
ratio of photons emitted to photons absorbed.

Absorption Spectrum

Technical data sheets indicate that Solvent Black 46 has a maximum absorption (Amax) at
approximately 588 nm.[3] This absorption in the visible region of the electromagnetic spectrum
is responsible for its black color. The absorption process is the first step required for
fluorescence to occur.

The Lack of Emission Data

Despite the classification by some suppliers, extensive searches of scientific databases and
technical literature have yielded no published data on the fluorescence emission spectrum,
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Stokes shift (the difference between the maximum absorption and maximum emission
wavelengths), or fluorescence quantum yield of Solvent Black 46. This absence of data is
significant, as these are fundamental parameters used to characterize any fluorescent

compound.

The following diagram illustrates the logical process for classifying a substance as a fluorescent
dye, highlighting the missing information for Solvent Black 46.

Evaluation of Fluorescent Properties
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Figure 1. Logical workflow for fluorescence classification. This diagram shows the necessary
experimental evidence required to classify a compound as fluorescent. For Solvent Black 46,
the critical data on light emission is not publicly available.

Discussion

The "fluorescent dye" classification for Solvent Black 46 by some commercial entities may be
a broad categorization rather than a reflection of its specific photophysical properties.[6] It is
possible that the term is used loosely to include all dyes, or that any fluorescence is negligible
and not practically useful for research applications.

Azo dyes, as a class, are not universally fluorescent. While some novel, specifically designed
azo dyes have been shown to exhibit fluorescence, many traditional azo dyes are non-
fluorescent. Their excited state energy is often dissipated through non-radiative pathways, such
as internal conversion and intersystem crossing, rather than through the emission of photons.
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Without experimental data to the contrary, it is most accurate to consider Solvent Black 46 as
a conventional azo dye primarily functioning as a light absorber.

Conclusion for the Scientific Community

Based on the currently available scientific and technical information, there is no conclusive
evidence to classify Solvent Black 46 as a fluorescent dye. The absence of a reported
emission spectrum and fluorescence quantum yield in the peer-reviewed literature or detailed
technical data sheets suggests that it is not fluorescent in a manner that would be useful for
applications in research, drug development, or other scientific fields that rely on fluorescence
detection.

Researchers and scientists should exercise caution when considering Solvent Black 46 for
applications requiring fluorescence. It is recommended to rely on well-characterized fluorescent
probes with documented spectral properties and quantum yields. The primary utility of Solvent
Black 46 remains as a colorant for industrial purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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